![molecular formula C16H12N2O3S B3726023 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one](/img/structure/B3726023.png)
5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one
Overview
Description
5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one, also known as THB, is a chemical compound that has been extensively studied for its potential therapeutic applications. THB is a thiazolone derivative that exhibits a variety of biochemical and physiological effects, making it a promising candidate for use in scientific research.
Mechanism of Action
5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one exerts its effects through a variety of mechanisms. It has been shown to inhibit the activity of pro-inflammatory enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one also exhibits antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation. Additionally, 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways.
Biochemical and Physiological Effects
5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one exhibits a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one also exhibits antioxidant properties by reducing oxidative stress and protecting against DNA damage. Additionally, 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one is also relatively non-toxic and exhibits low cytotoxicity. However, 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one has some limitations, such as its poor solubility in water and its relatively short half-life in vivo.
Future Directions
There are several future directions for the study of 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one. One potential direction is the development of 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one derivatives with improved solubility and bioavailability. Another direction is the investigation of 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one's potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to elucidate the mechanisms underlying 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one's anticancer properties.
Conclusion
In conclusion, 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one is a promising compound that exhibits a variety of biochemical and physiological effects. It has been extensively studied for its potential therapeutic applications in a variety of scientific research fields. 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one has several advantages for use in lab experiments, but also has some limitations. There are several future directions for the study of 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one, including the development of 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one derivatives and further investigation of its potential therapeutic applications.
Scientific Research Applications
5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one has been studied for its potential therapeutic applications in a variety of scientific research fields. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. 5-(3-hydroxybenzylidene)-2-[(3-hydroxyphenyl)amino]-1,3-thiazol-4(5H)-one has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
(5Z)-2-(3-hydroxyphenyl)imino-5-[(3-hydroxyphenyl)methylidene]-1,3-thiazolidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O3S/c19-12-5-1-3-10(7-12)8-14-15(21)18-16(22-14)17-11-4-2-6-13(20)9-11/h1-9,19-20H,(H,17,18,21)/b14-8- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZMICVVRVNEAFB-ZSOIEALJSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C=C2C(=O)NC(=NC3=CC(=CC=C3)O)S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)O)/C=C\2/C(=O)NC(=NC3=CC(=CC=C3)O)S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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